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Compound of Interest

Compound Name: Z-Ser-OtBu

Cat. No.: B371171 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical compounds like Z-Ser-OtBu (N-

Carbobenzyloxy-O-tert-butyl-L-serine). This guide provides immediate, essential safety

protocols and logistical information to foster a secure and efficient research environment.

Chemical Identifier:

Name: N-Carbobenzyloxy-O-tert-butyl-L-serine

Abbreviation: Z-Ser-OtBu

CAS Number: 1676-75-1[1]

Molecular Formula: C15H21NO5[1][2]

Molecular Weight: 295.33 g/mol [2]

Hazard Identification: While a specific Safety Data Sheet (SDS) for Z-Ser-OtBu is not readily

available, data from similar amino acid derivatives, such as Fmoc-Ser(tBu)-OH, suggest that

this compound may cause skin and eye irritation and may be harmful if inhaled or swallowed.

[3] Therefore, caution should be exercised, and appropriate personal protective equipment

must be used.

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b371171?utm_src=pdf-interest
https://www.benchchem.com/product/b371171?utm_src=pdf-body
https://www.benchchem.com/product/b371171?utm_src=pdf-body
https://www.peptide.com/product/z-sertbu-oh-1676-75-1/
https://www.peptide.com/product/z-sertbu-oh-1676-75-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Z-Ser_tBu_-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Z-Ser_tBu_-OH
https://www.benchchem.com/product/b371171?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AFS105%20Fmoc-Ser(tBu).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b371171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strict adherence to the use of appropriate Personal Protective Equipment is mandatory to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE for handling Z-Ser-OtBu, based on recommendations for similar compounds.

PPE Category Item Specification/Standard

Hand Protection Protective Gloves

Chemical-resistant gloves

(e.g., Nitrile rubber) are

required.[4] Always inspect

gloves before use and dispose

of contaminated gloves after

use in accordance with local

laws and good laboratory

practices.[3][5]

Eye/Face Protection Safety Goggles/Face Shield

Splash goggles are mandatory

to prevent eye contact.[3] A

face shield may be required if

there is a risk of splashing.

Skin and Body Protection Lab Coat/Full Suit

A lab coat or a full suit should

be worn to prevent skin

contact.[3][6]

Respiratory Protection Dust Respirator

A dust respirator should be

used, especially when

handling the powder form, to

avoid inhalation.[3] A self-

contained breathing apparatus

may be necessary for large

spills.[3]

Foot Protection Boots

Chemical-resistant boots or

shoe coverings should be

worn.[7]
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Engineering Controls: All handling of Z-Ser-OtBu should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation of dust or vapors.

Safe Handling Protocol:

Pre-Handling Check: Before use, inspect the container for any damage. Ensure all

necessary PPE is correctly donned.

Dispensing: Avoid generating dust when handling the solid compound. Use appropriate tools

(e.g., a spatula) for transferring the substance.

Personal Hygiene: Wash hands and face thoroughly after handling the compound. Do not

eat, drink, or smoke in the laboratory area.

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.[3] If

skin irritation occurs, seek medical advice.

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing and seek medical attention if irritation

persists.[3]

Ingestion: If swallowed, rinse mouth with water. Seek medical attention.

Experimental Workflow: General Peptide Coupling
The following diagram illustrates a general workflow for a peptide coupling reaction involving Z-
Ser-OtBu.
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General Peptide Coupling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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